Cas no 62609-78-3 (1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo-)
62609-78-3 structure
Product Name:1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo-
CAS No:62609-78-3
MF:C6H8O5
MW:160.124722480774
CID:438258
PubChem ID:10219575
Update Time:2025-04-19
1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo-
- 2,2-dimethyl-5-oxo-1,3-dioxolane-4-carboxylic acid
- DTXSID70436852
- 62609-78-3
- SCHEMBL12419659
-
- Inchi: 1S/C6H8O5/c1-6(2)10-3(4(7)8)5(9)11-6/h3H,1-2H3,(H,7,8)
- InChI Key: GQSBSTKUXFIDSL-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)C(=O)OC1(C)C
Computed Properties
- Exact Mass: 160.03714
- Monoisotopic Mass: 160.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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